(5-Cyclopropyl-1,2-oxazol-4-yl)methanamine
Overview
Description
“(5-Cyclopropyl-1,2-oxazol-4-yl)methanamine” is a chemical compound with the molecular formula C7H10N2O . It is not intended for human or veterinary use but is used for research purposes.
Molecular Structure Analysis
The InChI code for “(5-Cyclopropyl-1,2-oxazol-4-yl)methanamine” is 1S/C7H10N2O.ClH/c8-3-6-4-9-10-7 (6)5-1-2-5;/h4-5H,1-3,8H2;1H . This indicates the presence of a cyclopropyl group attached to the 5-position of an oxazole ring, with a methanamine group attached to the 4-position of the oxazole ring .Physical And Chemical Properties Analysis
“(5-Cyclopropyl-1,2-oxazol-4-yl)methanamine” has a molecular weight of 138.17 g/mol. The hydrochloride salt form of this compound has a molecular weight of 174.63 g/mol . It is a powder at room temperature .Scientific Research Applications
Drug Synthesis and Medicinal Chemistry
The oxazole ring present in (5-Cyclopropyl-1,2-oxazol-4-yl)methanamine is a common feature in various medicinal compounds due to its biological activity . This compound can serve as an intermediate in the synthesis of new chemical entities, particularly in the development of drugs with antimicrobial, anticancer, and anti-inflammatory properties .
Material Science
In material science, this compound’s derivatives could be explored for the development of new materials with unique properties, such as enhanced durability or thermal stability. The oxazole ring’s stability under various conditions makes it a candidate for creating novel polymers or coatings .
Chemical Synthesis
This compound can be used in chemical synthesis as a building block for more complex molecules. Its reactivity with various reagents can lead to the formation of diverse heterocyclic compounds, which are crucial in synthetic organic chemistry .
Analytical Chemistry
In analytical chemistry, (5-Cyclopropyl-1,2-oxazol-4-yl)methanamine could be used as a standard or reagent in chromatographic methods to identify or quantify substances, thanks to its distinct chemical structure .
Biological Studies
The oxazole derivatives are known to exhibit a wide range of biological activities. This compound could be used in biological studies to understand the role of oxazole derivatives in biological systems and their potential therapeutic effects .
Chemical Education
As a compound with a distinct structure and reactivity, (5-Cyclopropyl-1,2-oxazol-4-yl)methanamine can be used in educational settings to teach students about heterocyclic chemistry and the synthesis of complex molecules .
Environmental Chemistry
Oxazole derivatives can be investigated for their environmental impact, such as their biodegradability or their role as intermediates in the breakdown of pollutants. This compound’s derivatives could contribute to greener chemical processes .
Pharmacological Research
Given the wide spectrum of biological activities associated with oxazole derivatives, (5-Cyclopropyl-1,2-oxazol-4-yl)methanamine can be a valuable scaffold in pharmacological research, aiding in the discovery of new drugs and therapeutic agents .
Mechanism of Action
Safety and Hazards
The safety information for “(5-Cyclopropyl-1,2-oxazol-4-yl)methanamine” indicates that it may cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and more .
properties
IUPAC Name |
(5-cyclopropyl-1,2-oxazol-4-yl)methanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10N2O/c8-3-6-4-9-10-7(6)5-1-2-5/h4-5H,1-3,8H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LREWOSBOZUCNSE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=C(C=NO2)CN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
138.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(5-Cyclopropyl-1,2-oxazol-4-yl)methanamine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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